Cas no 1895324-67-0 (Ethyl 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylate)

• Product Name: Ethyl 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylate
• CAS No: 1895324-67-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5655242
• PubChem ID: 117275250
• Update Time: 2025-10-28

Ethyl 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylate
• EN300-27727085
• 1895324-67-0
• Ethyl 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylate

• Inchi： 1S/C10H14N2O3/c1-2-14-10(13)8-9(15-6-12-8)7-3-4-11-5-7/h6-7,11H,2-5H2,1H3
• InChI Key： YPHUUJFLEVAQOG-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)OCC)=C1C1CNCC1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4Ų

Additional information on Ethyl 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylate

Ethyl 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylate (CAS No. 1895324-67-0) in Modern Chemical and Pharmaceutical Research

Ethyl 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylate, identified by its CAS number 1895324-67-0, is a compound of significant interest in the realm of chemical and pharmaceutical research. This heterocyclic molecule, featuring a pyrrolidine moiety linked to an oxazole ring, has garnered attention due to its structural features and potential biological activities. The combination of these two nitrogen-containing rings makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The oxazole core is a well-documented scaffold in medicinal chemistry, known for its versatility in modulating various biological pathways. Its presence in Ethyl 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylate suggests potential interactions with enzymes and receptors, which are critical for developing therapeutic agents. The pyrrolidine ring, on the other hand, is frequently incorporated into bioactive molecules due to its ability to enhance solubility and binding affinity. This dual functionality positions the compound as a valuable tool for investigating novel pharmacological targets.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurological disorders. The structural motif of Ethyl 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylate bears resemblance to several compounds that have shown promise in preclinical studies for treating conditions such as epilepsy and neurodegenerative diseases. The pyrrolidine ring, in particular, has been implicated in enhancing GABAergic transmission, which is a key mechanism for many anticonvulsant drugs. This suggests that Ethyl 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylate could serve as a lead compound for developing new treatments in this area.

The carboxylate ester group at the 4-position of the oxazole ring adds another layer of complexity to the molecule. Ester functionalities are frequently used in drug design due to their ability to influence pharmacokinetic properties such as solubility and metabolic stability. In Ethyl 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylate, this group may play a role in modulating the compound's bioavailability and interaction with biological targets. Further studies are needed to elucidate the precise contributions of this moiety to the overall pharmacological profile of the molecule.

The synthesis of Ethyl 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylate involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the pyrrolidine ring typically requires cyclization reactions or nucleophilic substitution strategies, while the oxazole core can be constructed through condensation reactions between hydroxamic acids or amidines with aldehydes or ketones. These synthetic routes not only showcase the versatility of modern organic chemistry but also provide access to a diverse library of derivatives for further pharmacological investigation.

In conclusion, Ethyl 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylate(CAS No. 1895324-67-0) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and heterocyclic scaffolds positions it as a promising candidate for future drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like Ethyl 5-(< strong >pyrrolidin -3 - yl strong >) -1 ,3 - < strong > oxazole -4 - carbox ylate strong > will undoubtedly play an important role in shaping the next generation of pharmaceuticals.